2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenyl)sulfanyl-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C15H13Cl2NOS/c1-10-4-2-3-5-13(10)18-15(19)9-20-14-7-6-11(16)8-12(14)17/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: BVOMCUICTINAON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NOS
• Molecular Weight: 326.2 g/mol

Description

2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide, also known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic and anti-inflammatory properties. It is commonly prescribed for the treatment of pain, inflammation, and fever. Diclofenac is known to inhibit the activity of cyclooxygenase (COX), an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation and pain.

Scientific Research Applications

2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in the treatment of various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. 2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders. Additionally, 2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide has been used in various animal models to study the effects of inflammation on the brain and the role of COX inhibition in the pathogenesis of neurological disorders.

Mechanism of Action

2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide works by inhibiting the activity of COX, an enzyme that is responsible for the production of prostaglandins. Prostaglandins are involved in inflammation and pain. By inhibiting COX, 2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide reduces the production of prostaglandins, which leads to a reduction in inflammation and pain. 2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide is known to inhibit both COX-1 and COX-2 enzymes.
Biochemical and Physiological Effects:
2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation, pain, and fever. It has also been shown to inhibit platelet aggregation, which can reduce the risk of blood clots. Additionally, 2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide has been found to have antioxidant properties, which can help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide is a widely used NSAID and has been extensively studied in various animal models. It is relatively easy to synthesize and is readily available. However, there are some limitations to its use in lab experiments. 2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide can have toxic effects on certain cell types, and its effects can be influenced by factors such as age, sex, and genetic background. Additionally, the use of 2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide in animal models can be limited by its potential effects on behavior and cognition.

Future Directions

There are several future directions for research on 2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide. One area of interest is the development of new formulations of 2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide that can improve its bioavailability and reduce its potential side effects. Another area of interest is the investigation of the potential use of 2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide in the treatment of neurological disorders such as Alzheimer's disease. Additionally, research on the effects of 2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide on the gut microbiome and its potential role in the development of inflammatory bowel disease is an area of growing interest.

Synthesis Methods

2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2,4-dichlorobenzenethiol with 2-chloro-N-(2-methylphenyl)acetamide in the presence of a base such as sodium hydroxide. The reaction produces 2-[(2,4-dichlorophenyl)thio]-N-(2-methylphenyl)acetamide as a white crystalline solid. Other methods include the reaction of 2,4-dichlorobenzoyl chloride with 2-amino-N-(2-methylphenyl)acetamide in the presence of a base.